Cas no 53243-59-7 (2-Pentenenitrile,3-methyl-5-phenyl-, (2Z)-)

• Product Name: 2-Pentenenitrile,3-methyl-5-phenyl-, (2Z)-
• CAS No: 53243-59-7
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 373207
• Update Time: 2026-05-14

2-Pentenenitrile,3-methyl-5-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenenitrile,3-methyl-5-phenyl-, (2Z)-
• (2Z)-3-Methyl-5-phenyl-2-pentenenitrile
• (Z)-3-methyl-5-phenylpent-2-enenitrile
• CITRONITRIL
• (2Z)-3-methyl-5-phenylpent-2-enenitrile
• 2-Pentenenitrile, 3-methyl-5-phenyl-, (Z)-
• 3-methyl-5-phenyl-, (Z)-2-Pentenenitrile

• Inchi： 1S/C12H13N/c1-11(9-10-13)7-8-12-5-3-2-4-6-12/h2-6,9H,7-8H2,1H3/b11-9-

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.978
• Boiling Point: 310°C at 760 mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.53
• PSA: 23.79
• LogP: 3.08908

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives